Cas no 80034-28-2 (Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]-)

Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]- structure
80034-28-2 structure
Product Name:Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]-
CAS No:80034-28-2
MF:C30H16Cl2
MW:447.35404586792
CID:706454
PubChem ID:15741807
Update Time:2025-04-19

Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]-
    • 9,10-bis[2-(4-chlorophenyl)ethynyl]anthracene
    • 80034-28-2
    • SCHEMBL391401
    • DTXSID30577795
    • 9,10-Bis[(4-chlorophenyl)ethynyl]anthracene
    • Inchi: 1S/C30H16Cl2/c31-23-15-9-21(10-16-23)13-19-29-25-5-1-2-6-26(25)30(28-8-4-3-7-27(28)29)20-14-22-11-17-24(32)18-12-22/h1-12,15-18H
    • InChI Key: QIHHHIVJXPQIBB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C#CC1=C2C=CC=CC2=C(C#CC2C=CC(=CC=2)Cl)C2=CC=CC=C21

Computed Properties

  • Exact Mass: 446.0629059g/mol
  • Monoisotopic Mass: 446.0629059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 0Ų

Anthracene, 9,10-bis[(4-chlorophenyl)ethynyl]- Related Literature

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